Cas no 2229622-63-1 (3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine
• CAS No: 2229622-63-1
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6100444
• PubChem ID: 165660680
• Update Time: 2025-10-30

3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine
• 2229622-63-1
• EN300-1942589

• Inchi： 1S/C10H12ClF2NO/c1-15-9-4-7(2-3-8(9)11)5-10(12,13)6-14/h2-4H,5-6,14H2,1H3
• InChI Key： UOLZOBLGLSSOOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CC(CN)(F)F

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine

Exploring the Properties and Applications of 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine (CAS No. 2229622-63-1)

The compound 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine (CAS No. 2229622-63-1) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropan-1-amine moiety and the 4-chloro-3-methoxyphenyl group, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its chemical properties, synthesis pathways, and emerging applications, while addressing common queries from researchers and industry professionals.

One of the key reasons 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine garners attention is its role in drug discovery. Fluorinated compounds, such as this one, are often investigated for their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "fluorinated amine applications" or "chloro-methoxyphenyl derivatives in medicine," reflecting the growing demand for innovative therapeutic agents. The presence of both chlorine and fluorine atoms in this molecule suggests potential interactions with biological targets, making it a candidate for further pharmacological studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2229622-63-1 involves multi-step organic reactions, including halogenation and fluorination processes. Laboratories focusing on difluoropropan-1-amine synthesis often seek optimized protocols to improve yield and purity. Recent advancements in green chemistry have also prompted inquiries into eco-friendly methods for producing such compounds, aligning with global sustainability trends.

Beyond pharmaceuticals, 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine has potential applications in material science. Its aromatic and fluorinated structure could contribute to the development of specialty polymers or coatings with unique properties. Searches for "fluorinated aromatic amines in materials" highlight this intersection of chemistry and engineering. As industries prioritize high-performance materials, compounds like this may play a pivotal role in innovation.

Analytical characterization of CAS No. 2229622-63-1 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers often query "analytical methods for chloro-methoxyphenyl compounds" to ensure accurate identification and purity assessment. The compound's stability under various conditions is another area of interest, particularly for long-term storage and handling in industrial settings.

In conclusion, 3-(4-chloro-3-methoxyphenyl)-2,2-difluoropropan-1-amine represents a versatile chemical entity with broad applicability. Its combination of halogen and fluorine substituents offers a compelling case for further exploration in life sciences and advanced materials. By addressing frequently searched topics and emphasizing its structural uniqueness, this overview aims to provide valuable insights for chemists and researchers navigating the evolving landscape of specialty chemicals.